Cas no 96009-67-5 (S-ethyl (5-phenylpentyl)carbamothioate)
96009-67-5 structure
Product Name:S-ethyl (5-phenylpentyl)carbamothioate
CAS No:96009-67-5
MF:C14H21NOS
MW:251.387642621994
CID:1986422
PubChem ID:178799
Update Time:2025-04-21
S-ethyl (5-phenylpentyl)carbamothioate Chemical and Physical Properties
Names and Identifiers
-
- S-ethyl (5-phenylpentyl)carbamothioate
- S-ethyl N-(5-phenylpentyl)carbamothioate
- Carbamothioic acid, 5-(phenylpentyl)-, S-ethyl ester
- DTXSID10242090
- 96009-67-5
-
- Inchi: 1S/C14H21NOS/c1-2-17-14(16)15-12-8-4-7-11-13-9-5-3-6-10-13/h3,5-6,9-10H,2,4,7-8,11-12H2,1H3,(H,15,16)
- InChI Key: KGLVWOBJBRQMNW-UHFFFAOYSA-N
- SMILES: S(CC)C(NCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 251.134
- Monoisotopic Mass: 251.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.042
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.536
S-ethyl (5-phenylpentyl)carbamothioate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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